Cas no 1361833-56-8 (2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine)

• Product Name: 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine
• CAS No: 1361833-56-8
• MF: C₁₁H₇Cl₃N₂
• MW: 273.545679330826
• CID: 4798825
• Update Time: 2025-06-22

2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine

• Inchi： 1S/C11H7Cl3N2/c12-8-3-1-2-7(10(8)14)6-4-9(13)11(15)16-5-6/h1-5H,(H2,15,16)
• InChI Key： KSSLMEVVIUNKNC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=C(C=1)Cl)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine

2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine (CAS No. 1361833-56-8): A Comprehensive Overview

2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine, also known by its CAS number 1361833-56-8, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with an amino group, a chlorine atom, and a 2,3-dichlorophenyl moiety. These functional groups contribute to the compound's diverse chemical properties and potential biological activities.

The synthesis of 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2,3-dichlorobenzaldehyde with 2-amino-3-chloropyridine in the presence of a suitable catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production. The detailed synthetic protocols and optimization strategies have been reported in several peer-reviewed journals, contributing to the growing body of knowledge in this area.

In terms of its physical and chemical properties, 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine is a solid at room temperature with a melting point ranging from 100 to 105°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it amenable to various analytical techniques and biological assays.

The biological activity of 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine has been the subject of numerous studies. Recent research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This finding suggests its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine has also shown promise as an anti-cancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings have sparked interest in further exploring the therapeutic potential of 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine in cancer treatment.

The pharmacokinetic properties of 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for its development as a potential drug candidate. However, further research is needed to optimize its pharmacological properties and evaluate its safety profile.

In conclusion, 2-Amino-3-chloro-5-(2,3-dichlorophenyl)pyridine (CAS No. 1361833-56-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, potentially leading to novel therapeutic strategies for various diseases.